Methyl(3-methylhexyl)amine: Comprehensive Chemical Profiling and Applications in Advanced Therapeutics
Methyl(3-methylhexyl)amine: Comprehensive Chemical Profiling and Applications in Advanced Therapeutics
Executive Summary
Methyl(3-methylhexyl)amine (IUPAC: N-methyl-3-methylhexan-1-amine) is a versatile secondary aliphatic amine that serves as a critical building block in modern drug development and materials science. Characterized by its branched hydrocarbon tail and secondary amine headgroup, this molecule possesses a unique physicochemical profile that makes it highly valuable in the synthesis of central nervous system (CNS) penetrant scaffolds and pH-responsive ionizable lipids for Lipid Nanoparticle (LNP) delivery systems.
This technical guide provides a rigorous, self-validating framework for the synthesis, characterization, and application of Methyl(3-methylhexyl)amine, designed for application scientists and drug development professionals.
Molecular Architecture and Physicochemical Profiling
The structural architecture of Methyl(3-methylhexyl)amine consists of an eight-carbon framework (C8H19N)[1]. The presence of a methyl branch at the C3 position introduces steric bulk that disrupts crystalline packing when incorporated into larger lipid structures, thereby increasing membrane fluidity. The secondary amine moiety acts as a pH-sensitive protonation site.
Quantitative Physicochemical Data
The following table summarizes the core properties of the molecule, highlighting the causality behind its utility in pharmaceutical applications.
| Property | Value | Causality / Significance in Drug Design |
| CAS Number | 33619-47-5 | Unique registry identifier for sourcing and compliance[1]. |
| SMILES String | CCCC(C)CCNC | Defines the 3-methyl branch and N-methyl connectivity[1]. |
| Molecular Weight | 129.24 g/mol | Low molecular weight ensures rapid diffusion and minimal steric hindrance during conjugation[1]. |
| LogP (Estimated) | ~2.6 - 2.8 | Optimal lipophilicity for passive membrane permeation and partitioning into lipid bilayers. |
| pKa (Estimated) | ~10.5 | Remains protonated at physiological pH (7.4), which is critical for salt formation and electrostatic interactions. |
| H-Bond Donors | 1 | The secondary amine N-H allows for further functionalization (e.g., tertiary amine synthesis). |
| H-Bond Acceptors | 1 | Facilitates target receptor binding or aqueous solvation. |
Synthetic Methodologies: Reductive Amination Pathway
The most efficient and chemoselective route to synthesize Methyl(3-methylhexyl)amine is via the direct reductive amination of 3-methylhexanal with methylamine.
Causality of Reagent Selection
We utilize Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) rather than Sodium Borohydride (NaBH4). STAB is a mild hydride donor that selectively reduces the transient iminium ion without reducing the unreacted aldehyde[2]. This chemoselectivity prevents the formation of primary alcohol byproducts, ensuring high yield and purity as established by.
Synthesis pathway of Methyl(3-methylhexyl)amine via reductive amination.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system to ensure reaction integrity at each phase.
-
Imine Formation (Equilibration):
-
Dissolve 1.0 equivalent of 3-methylhexanal in anhydrous 1,2-dichloroethane (DCE)[2].
-
Add 1.2 equivalents of methylamine (as a solution in THF or methanol).
-
Validation: Stir at room temperature for 1 hour. Extract a 10 µL aliquot and analyze via GC-MS to confirm the disappearance of the aldehyde peak and the emergence of the imine intermediate.
-
-
Chemoselective Reduction:
-
Cool the reaction mixture to 0°C to control the exothermic hydride transfer.
-
Add 1.5 equivalents of STAB in small portions over 30 minutes[2].
-
Causality: Stepwise addition prevents thermal spikes that could lead to non-specific reduction or degradation of the iminium species.
-
-
Quenching and Workup:
-
Quench the reaction by slowly adding saturated aqueous NaHCO3 until gas evolution ceases.
-
Extract the aqueous layer with dichloromethane (DCM) three times.
-
Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
-
-
Purification:
-
Purify the crude product via silica gel column chromatography (Eluent: DCM/MeOH/NH4OH 90:9:1). The addition of NH4OH prevents the secondary amine from streaking on the acidic silica gel.
-
Analytical Characterization Protocols
To guarantee the structural integrity of the synthesized Methyl(3-methylhexyl)amine, the following analytical workflow must be executed.
Step 1: GC-MS Profiling (Self-Validation of Mass)
-
Method: Electron Ionization (EI, 70 eV).
-
Expected Results: The molecular ion peak [M]+ will be observed at m/z 129.
-
Mechanistic Causality: Alpha-cleavage adjacent to the secondary amine nitrogen will result in the loss of the branched alkyl chain, yielding a highly stable, characteristic base peak at m/z 44 ( [CH2=NHCH3]+ ). The presence of this peak validates the N-methyl connectivity at the C1 position.
Step 2: Nuclear Magnetic Resonance (NMR) Spectroscopy
-
1 H NMR (400 MHz, CDCl 3 ):
-
The N-methyl protons will appear as a sharp singlet integrating to 3H at approximately δ 2.4 ppm.
-
The C1 methylene protons adjacent to the nitrogen will appear as a multiplet at δ 2.6 ppm.
-
The terminal methyl and the C3-methyl branch will appear as overlapping doublets/triplets between δ 0.8–1.0 ppm.
-
-
Validation Check: The integration ratio of the N-methyl singlet to the C1 methylene multiplet must be exactly 3:2. Any deviation indicates incomplete reduction or dialkylation impurities[3].
Applications in Advanced Drug Delivery (LNP Ionizable Lipids)
Methyl(3-methylhexyl)amine is highly prized as a precursor for the synthesis of ionizable cationic lipids , which are the cornerstone of Lipid Nanoparticle (LNP) formulations used in mRNA vaccines and gene therapies[4].
The Causality of the Branched Tail and Secondary Amine
When Methyl(3-methylhexyl)amine is conjugated to a lipid backbone (e.g., via Michael addition to an acrylate), it provides two critical functional advantages:
-
The pH-Responsive Headgroup: The resulting tertiary amine has a fine-tuned pKa (typically between 6.0 and 6.5). At physiological pH (7.4), the LNP remains neutral, preventing systemic toxicity. However, upon endocytosis, the acidic environment of the endosome (pH ~5.5) protonates the amine[5].
-
Membrane Destabilization: The protonated LNP core electrostatically interacts with anionic endosomal lipids. Concurrently, the 3-methyl branch of the aliphatic tail promotes a transition from a lamellar phase to an inverted hexagonal ( HII ) phase, physically disrupting the endosomal membrane and releasing the mRNA payload into the cytosol[5].
pH-dependent protonation mechanism of secondary amines in endosomal escape.
By leveraging the precise structural properties of Methyl(3-methylhexyl)amine, researchers can engineer highly efficient, self-adjuvanting delivery vectors that overcome the primary bottleneck of genetic medicine: intracellular bioavailability.
References
-
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862 (1996). URL:[Link]
-
Hou, X., Zaks, T., Langer, R., & Dong, Y. "Lipid nanoparticles for mRNA delivery." Nature Reviews Materials, 6, 1078–1094 (2021). URL:[Link]
Sources
- 1. EnamineStore [enaminestore.com:443]
- 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
- 3. chemistry.mdma.ch [chemistry.mdma.ch]
- 4. researchgate.net [researchgate.net]
- 5. biotech-asia.org [biotech-asia.org]
